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2-amino-9H-fluoren-9-ol chemical
characterization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-AMINO-9-FLUORENOL

CAS No.: 33417-27-5

Cat. No.: S661676

Chemical Data of Related Fluorene Compounds

2-Amino-9H-fluoren-9-one [3]

Property 9-Fluorenol (9-Hydroxyfluorene) [1] [2] [4]

CAS Number 1689-64-1 3096-57-9
Molecular C13H100 C13H9aNO
Formula

Molecular 182.22 g/mol 195.22 g/mol
Weight

Melting Point 152-155 °C 157-160 °C
Boiling Point 367.5+£11.0 °C at 760 mmHg 426.4 + 24.0 °C at 760 mmHg
Density 1.3+0.1 g/cm?3 1.3+0.1 g/cm?3
LogP 251 2.95
Appearance White to off-white solid powder Powder
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2-Amino-9H-fluoren-9-one [3]

Property 9-Fluorenol (9-Hydroxyfluorene) [1] [2] (4]
Solubility Practically insoluble in water; soluble in DMSO, Soluble in DMSO, chloroform,
ethanol [1] [2] acetone [3]

The following diagram illustrates the structural relationship between the compounds found in the search

results and your compound of interest.
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Relationship of your target compound to characterized analogues

Suggestions for Locating Specific Data

Since direct information on "2-amino-9H-fluoren-9-ol" is not readily available, here are some suggestions

for how you might proceed:

¢ Refine Your Search: The compound "2-amino-9H-fluoren-9-one" is well-documented and could be
a key starting material or a closely related metabolite. Focusing on this compound may yield valuable
synthetic or analytical pathways.
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e Consult Specialized Databases: Search professional chemical databases like SciFinder, Reaxys, or
PubChem using the precise IUPAC name. These platforms often contain data from journal articles
and patents that are not indexed by general web searches.

¢ Explore Synthetic Routes: The desired "2-amino-9H-fluoren-9-ol" could be a synthetic intermediate.
Literature on the synthesis of more complex molecules derived from 2-aminofluorenone might contain
characterization data for this intermediate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. -Fluorenol ( 9 -Hydroxyfluorene) | 9 Metabolite | Invivochem Drug [invivochem.com]
2. Fluorenol - Wikipedia [en.wikipedia.org]

3.-2-Amino - 9 - H -one | CAS... | Manufacturer BioCrick fluoren 9 [biocrick.com]

4. - 2 - Amino -fluorenone | CAS#:3096-57- 9 | Chemsrc 9 [chemsrc.com]

To cite this document: Smolecule. [2-amino-9H-fluoren-9-ol chemical characterization]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b661676#2-amino-9h-

fluoren-9-ol-chemical-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s661676?utm_src=pdf-custom-synthesis
https://www.invivochem.com/product/V71734
https://en.wikipedia.org/wiki/Fluorenol
https://www.biocrick.com/2-Amino-9H-fluoren-9-one-BCC8545.html
https://www.chemsrc.com/en/cas/3096-57-9_398279.html
https://www.smolecule.com/products/b661676#2-amino-9h-fluoren-9-ol-chemical-characterization
https://www.smolecule.com/products/b661676#2-amino-9h-fluoren-9-ol-chemical-characterization
https://www.smolecule.com/products/b661676#2-amino-9h-fluoren-9-ol-chemical-characterization
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s661676?utm_src=pdf-bulk
https://www.smolecule.com/products/s661676?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s661676?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

